Cas no 2171394-61-7 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid)
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid
- (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid
- 2171394-61-7
- EN300-1475833
-
- Inchi: 1S/C26H30F2N2O5/c1-2-3-8-16(13-24(32)33)29-23(31)14-22(25(27)28)30-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22,25H,2-3,8,13-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t16-,22?/m0/s1
- InChI Key: LZJQVCLGCXUQOD-CISYCMJJSA-N
- SMILES: FC(C(CC(N[C@H](CC(=O)O)CCCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F
Computed Properties
- Exact Mass: 488.21227839g/mol
- Monoisotopic Mass: 488.21227839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475833-1.0g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475833-50mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 50mg |
$2509.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-100mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 100mg |
$2628.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-250mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 250mg |
$2748.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-500mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 500mg |
$2868.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-1000mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 1000mg |
$2987.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-2500mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 2500mg |
$5854.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-5000mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 5000mg |
$8660.0 | 2023-09-29 | ||
| Enamine | EN300-1475833-10000mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]heptanoic acid |
2171394-61-7 | 10000mg |
$12844.0 | 2023-09-29 |
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid
(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic Acid: A Comprehensive Overview
The compound with CAS No 2171394-61-7, known as (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the third carbon atom, and a difluorinated butanamide moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and medicinal chemistry.
Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have utilized its unique properties to design novel peptide-based drugs with enhanced stability and bioavailability. The Fmoc group, in particular, has been extensively studied for its role in protecting amino groups during solid-phase peptide synthesis (SPPS). This has led to the creation of more efficient synthetic pathways for complex peptides and proteins.
The chiral center at the third carbon atom introduces stereochemical diversity, which is crucial for the design of enantiomerically pure compounds. This feature has been leveraged in the synthesis of chiral ligands and catalysts, contributing to asymmetric catalysis and enantioselective reactions. Furthermore, the difluorinated butanamide moiety imparts unique electronic and steric properties, making this compound suitable for applications in fluorinated drug design.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereochemical control techniques. The use of advanced purification methods such as high-performance liquid chromatography (HPLC) ensures the isolation of high-purity enantiomers. Recent advancements in green chemistry have also inspired researchers to develop more environmentally friendly synthetic routes for this compound.
From a pharmacological perspective, this compound exhibits promising activity in various biological assays. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting chronic conditions such as diabetes and arthritis.
The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinity towards specific protein targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic interactions within the molecule, aiding in the rational design of analogs with improved pharmacokinetic profiles.
In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid is a versatile compound with wide-ranging applications in chemical research and drug development. Its unique structure and functional groups make it an invaluable tool for scientists seeking to advance the frontiers of organic chemistry and medicinal biology.
2171394-61-7 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)